molecular formula C20H19AsN4O3 B14315028 {2-[(E)-{[2-(4-Methylphenyl)hydrazinylidene](phenyl)methyl}diazenyl]phenyl}arsonic acid CAS No. 111085-09-7

{2-[(E)-{[2-(4-Methylphenyl)hydrazinylidene](phenyl)methyl}diazenyl]phenyl}arsonic acid

Cat. No.: B14315028
CAS No.: 111085-09-7
M. Wt: 438.3 g/mol
InChI Key: TWAWGDHNMCYQGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid is an organic compound that features an arsonic acid group attached to a complex aromatic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid typically involves the following steps:

    Formation of the Hydrazone Intermediate: The reaction begins with the condensation of 4-methylphenylhydrazine with benzaldehyde to form the hydrazone intermediate.

    Diazotization: The hydrazone intermediate is then subjected to diazotization using sodium nitrite and hydrochloric acid to form the diazon

Properties

CAS No.

111085-09-7

Molecular Formula

C20H19AsN4O3

Molecular Weight

438.3 g/mol

IUPAC Name

[2-[[N-(4-methylanilino)-C-phenylcarbonimidoyl]diazenyl]phenyl]arsonic acid

InChI

InChI=1S/C20H19AsN4O3/c1-15-11-13-17(14-12-15)22-24-20(16-7-3-2-4-8-16)25-23-19-10-6-5-9-18(19)21(26,27)28/h2-14,22H,1H3,(H2,26,27,28)

InChI Key

TWAWGDHNMCYQGS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NN=C(C2=CC=CC=C2)N=NC3=CC=CC=C3[As](=O)(O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.